Cas no 23526-02-5 (β-Exotoxin)

β-Exotoxin is a thermostable, secondary metabolite produced by certain strains of Bacillus thuringiensis. It exhibits broad-spectrum insecticidal activity by inhibiting RNA polymerase, disrupting transcription in target pests. Unlike the δ-endotoxins (Cry proteins), β-Exotoxin is effective against a wider range of insects, including dipterans, lepidopterans, and coleopterans, as well as some non-target organisms. Its mode of action and stability under high temperatures make it suitable for integrated pest management (IPM) systems. However, its non-selective toxicity necessitates careful application to minimize ecological impact. Research continues to explore its potential in agricultural and vector control applications, though regulatory restrictions apply in some regions due to its bioactivity profile.
β-Exotoxin structure
β-Exotoxin structure
Product name:β-Exotoxin
CAS No:23526-02-5
MF:C22H32N5O19P
MW:701.485347747803
CID:264514
PubChem ID:304586

β-Exotoxin Chemical and Physical Properties

Names and Identifiers

    • 4)-O-a-D-glucopyranosyl-(1&reg
    • 2)-, 4-(dihydrogen phosphate)
    • 2-[5-[[5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy]-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,5-dihydroxy-4-phosphonooxyhexanedioic acid
    • β-Exotoxin
    • (2R,3S,4S,5S)-2-{[(2R,3R,4R,5S,6R)-5-{[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl]methoxy}-3,4-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]oxy}-3,5-dihydroxy-4-(phosphonooxy)hexanedioic acid
    • Bacillus thuringiensis B toxin
    • Bacillus thuringiensis exotoxin
    • Exotoxin
    • O-5’-deoxyadenosin-5’-yl-(5’→4)-O-α-D-glucopyranosyl-(1→2)-D-allaric acid 4-(dihydrogen phosphate)
    • Thuringiensin
    • SCHEMBL5934015
    • NCI60_001643
    • NS00124182
    • Bacillus thuringensis B exotoxin
    • NSC-197177
    • Thuringiensin, calcium technical
    • .beta.-Exotoxin
    • CHEMBL1988470
    • 2-[5-[[5-(6-aminopurin-9-yl)-3, 4-dihydroxyoxolan-2-yl]methoxy]-3, 4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3, 5-dihydroxy-4-phosphonooxyhexanedioic acid
    • DTXSID00860303
    • 2-[5-[[5-(6-aminopurin-9-yl)-3,4-dihydroxy-oxolan-2-yl]methoxy]-3,4-di hydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,5-dihydroxy-4-phosphonooxy-he xanedioic acid
    • D-Allaric acid, 4-(dihydrogen phosphate), 4'.fwdarw.5'-anhydride with adenosine
    • NSC197177
    • 23526-02-5
    • CERAPP_20701
    • Inchi: InChI=1S/C22H32N5O19P/c23-17-7-18(25-3-24-17)27(4-26-7)19-10(31)8(29)6(43-19)2-42-14-5(1-28)44-22(11(32)9(14)30)45-16(21(37)38)12(33)15(13(34)20(35)36)46-47(39,40)41/h3-6,8-16,19,22,28-34H,1-2H2,(H,35,36)(H,37,38)(H2,23,24,25)(H2,39,40,41)
    • InChI Key: OTLLEIBWKHEHGU-UHFFFAOYSA-N
    • SMILES: OC(C(C(C(C(OC1OC(CO)C(OCC2OC(N3C=NC4=C(N=CN=C34)N)C(O)C2O)C(O)C1O)C(=O)O)O)OP(=O)(O)O)O)=O

Computed Properties

  • Exact Mass: 701.14300
  • Monoisotopic Mass: 701.143
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 23
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 14
  • Complexity: 1140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 13
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 390A^2
  • XLogP3: _7

Experimental Properties

  • Density: 2.27
  • Melting Point: Not available
  • Boiling Point: 1263.8°Cat760mmHg
  • Flash Point: 718.1°C
  • Refractive Index: 1.823
  • PSA: 399.32000
  • LogP: -5.81280
  • Vapor Pressure: 0.0±0.3 mmHg at 25°C

β-Exotoxin Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
E962500-100mg
β-Exotoxin
23526-02-5
100mg
$ 50565.00 2023-02-02
TRC
E962500-25mg
β-Exotoxin
23526-02-5
25mg
$ 38670.00 2023-02-02

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